Cas no 90280-93-6 (2-Pentanone, 4-(4-nitrophenyl)-, (R)-)

• Product Name: 2-Pentanone, 4-(4-nitrophenyl)-, (R)-
• CAS No: 90280-93-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 790224
• PubChem ID: 13244814
• Update Time: 2025-04-19

2-Pentanone, 4-(4-nitrophenyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4-(4-nitrophenyl)-, (R)-
• (4R)-4-(4-nitrophenyl)pentan-2-one
• DTXSID20531548
• 90280-93-6

• Inchi： 1S/C11H13NO3/c1-8(7-9(2)13)10-3-5-11(6-4-10)12(14)15/h3-6,8H,7H2,1-2H3/t8-/m1/s1
• InChI Key： ALLIVRQHEQTAOE-MRVPVSSYSA-N
• SMILES： O=C(C)C[C@@H](C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9Ų